3,3-Difluoro-N-[(2-methoxyphenyl)methyl]cyclobutane-1-carboxamide

• IUPAC Name: 3,3-difluoro-N-[(2-methoxyphenyl)methyl]cyclobutane-1-carboxamide
• InChI: InChI=1S/C13H15F2NO2/c1-18-11-5-3-2-4-9(11)8-16-12(17)10-6-13(14,15)7-10/h2-5,10H,6-8H2,1H3,(H,16,17)
• InChI Key: MKSQIXPVQGFDKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CC(C2)(F)F
• Molecular Formula: C13H15F2NO2
• Molecular Weight: 255.26 g/mol

Description

The compound “3,3-Difluoro-N-[(2-methoxyphenyl)methyl]cyclobutane-1-carboxamide” is a cyclobutane derivative. Cyclobutanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring. They only contain carbon-hydrogen bonds and carbon-carbon single bonds. The compound also contains a carboxamide group (-CONH2), a methoxyphenyl group (C6H4OCH3), and two fluorine atoms attached to the cyclobutane ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclobutane ring would likely adopt a puckered conformation to minimize ring strain. The difluoro groups could influence the overall shape and properties of the molecule due to the electronegativity of fluorine.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Handling guidelines would typically recommend avoiding dust formation, breathing in the compound, and contact with skin and eyes.